Cas no 112-14-1 (Octyl acetate)

• Product Name: Octyl acetate
• CAS No: 112-14-1
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• MDL: MFCD00009562
• CID: 35723
• PubChem ID: 24898017
• Update Time: 2025-04-18

Octyl acetate Chemical and Physical Properties

Names and Identifiers

• Octyl acetate
• Acetate C-8
• Acetic acid, octyl ester
• n-Octyl Acetate
• 1-Octyl Acetate
• Acetic Acid n-Octyl Ester
• FEMA 2806
• Octylacetat
• Octyl Acefafe
• Octylethanoate
• caprylylacetate
• Acetic acid octyl ester
• 1-octylacetate
• Caprylyl acetate
• Octyl ethanoate
• n-Octanyl acetate
• n-Octyl ethanoate
• 1-Octanol acetate
• Octyl alcohol acetate
• Octyl acetate, normal
• Octyl acetate (natural)
• FEMA No. 2806
• X0FN2J413S
• YLYBTZIQSIBWLI-UHFFFAOYSA-N
• Octyl acetate, 99+%
• octanyl acetate
• octanol acetate
• 1-acetox

• MDL： MFCD00009562
• Inchi： 1S/C10H20O2/c1-3-4-5-6-7-8-9-12-10(2)11/h3-9H2,1-2H3
• InChI Key： YLYBTZIQSIBWLI-UHFFFAOYSA-N
• SMILES： CCCCCCCCOC(C)=O
• BRN： 1754554

Computed Properties

• Exact Mass: 172.14600
• Monoisotopic Mass: 172.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3
• Molecular Weight: 172.26

Experimental Properties

• Color/Form: Colorless liquid with fruit flavor.
• Density: 0.867 g/mL at 25 °C(lit.)
• Melting Point: -38.5°C
• Boiling Point: 211 °C(lit.)
• Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
• Refractive Index: n20/D 1.418(lit.)
• Solubility: 33.39 mg/L @ 25 °C (est)
• PSA: 26.30000
• LogP: 2.91000
• Refractive Index: 1.418-1.421
• FEMA: 2806
• Solubility: Soluble in alcohol, ether, hydrocarbon and other solvents, slightly soluble in water.

Octyl acetate Security Information

• Prompt：warning
• Hazard Statement： H303-H316
• Warning Statement： P312-P332+P313
• WGK Germany：2
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• RTECS：AJ1400000
• TSCA：Yes
• Explosive Limit：8.14%
• Storage Condition：Keep away from sources of ignition. Store in a cool, dry place. Store in tightly closed containers.
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances